![molecular formula C8H5BrN2S B3254088 5-(3-Bromophenyl)-1,2,4-thiadiazole CAS No. 2319845-60-6](/img/structure/B3254088.png)
5-(3-Bromophenyl)-1,2,4-thiadiazole
Overview
Description
5-(3-Bromophenyl)-1,2,4-thiadiazole is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. It is a heterocyclic compound that contains a thiadiazole ring and a bromophenyl group, and it has shown promising results in several studies as a potential drug candidate. In
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit enzymes like succinate dehydrogenase . Succinate dehydrogenase plays a crucial role in the citric acid cycle and the electron transport chain, both of which are vital for energy production in cells .
Mode of Action
It’s worth noting that similar compounds have been found to inhibit their targets by binding to them and preventing their normal function . This can lead to changes in cellular processes, potentially leading to the death of the cell or a halt in its proliferation .
Biochemical Pathways
If we consider the potential inhibition of succinate dehydrogenase, this could disrupt the citric acid cycle and the electron transport chain, affecting energy production within the cell .
Pharmacokinetics
Similar compounds have been studied, and their pharmacokinetic properties can provide some insights . For instance, the maximum concentration (Cmax) of a similar compound was achieved at 1.00 ± 0.45 h after oral administration, indicating that the compound was quickly absorbed into the blood circulatory system .
Result of Action
Based on the potential inhibition of succinate dehydrogenase, it could disrupt energy production within the cell, potentially leading to cell death or a halt in cell proliferation .
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(3-Bromophenyl)-1,2,4-thiadiazole in lab experiments is its high yield and purity, which makes it easy to obtain and use in various assays. It is also relatively stable and can be stored for long periods without significant degradation. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain assays. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for the study of 5-(3-Bromophenyl)-1,2,4-thiadiazole. One direction is the further exploration of its potential as a drug candidate for the treatment of various diseases, including cancer, diabetes, and inflammation. Another direction is the development of new synthetic methods for the production of this compound, which can improve its yield and purity. Additionally, the use of this compound as a fluorescent probe for the detection of metal ions and as a photosensitizer for photodynamic therapy can be further explored. Finally, the elucidation of its mechanism of action and its potential toxicity can provide valuable insights into its applications in scientific research.
Scientific Research Applications
5-(3-Bromophenyl)-1,2,4-thiadiazole has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results as a potential drug candidate for the treatment of several diseases, including cancer, diabetes, and inflammation. It has also been studied for its potential applications as a fluorescent probe for the detection of metal ions and as a photosensitizer for photodynamic therapy.
properties
IUPAC Name |
5-(3-bromophenyl)-1,2,4-thiadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2S/c9-7-3-1-2-6(4-7)8-10-5-11-12-8/h1-5H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTPPEQCXXLFLQK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C2=NC=NS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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